Rac-(2s,3ar)-3a-methylhexahydropyrrolo[1,2-b]isothiazole-2-carboxylic acid 1,1-dioxide

• IUPAC Name: (2S,3aR)-3a-methyl-1,1-dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-2-carboxylic acid
• InChI: InChI=1S/C8H13NO4S/c1-8-3-2-4-9(8)14(12,13)6(5-8)7(10)11/h6H,2-5H2,1H3,(H,10,11)/t6-,8+/m0/s1
• InChI Key: ILHLKYQHASWNBN-POYBYMJQSA-N
• Canonical SMILES: CC12CCCN1S(=O)(=O)C(C2)C(=O)O
• Isomeric SMILES: C[C@]12CCCN1S(=O)(=O)[C@@H](C2)C(=O)O
• Molecular Formula: C8H13NO4S
• Molecular Weight: 219.26 g/mol

Description

The compound “Rac-(2s,3ar)-3a-methylhexahydropyrrolo[1,2-b]isothiazole-2-carboxylic acid 1,1-dioxide” is a complex organic molecule. It contains a pyrrolo[1,2-b]isothiazole ring, which is a type of heterocyclic compound. Heterocycles are commonly found in a wide range of products, including pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolo[1,2-b]isothiazole ring and the introduction of the carboxylic acid and methyl groups. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolo[1,2-b]isothiazole ring, a carboxylic acid group, and a methyl group. The 3D structure would be determined by the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The carboxylic acid could participate in acid-base reactions, and the pyrrolo[1,2-b]isothiazole ring might undergo reactions typical of heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group could result in the compound being acidic. The compound might also exhibit polarity due to the presence of polar functional groups.

Scientific Research Applications

1. Role in Food Industry and Health

Rac-(2s,3ar)-3a-methylhexahydropyrrolo[1,2-b]isothiazole-2-carboxylic acid 1,1-dioxide, due to its structural relationship with rosmarinic acid (RA), has potential applications in the food industry. Rosmarinic acid is known for its use as a natural antioxidant and/or preservative in the food industry. It's also associated with potential health benefits due to its biological activities, including inhibition of lipid peroxidation and bacterial growth. Contemporary biotechnological approaches aim to mass-produce rosmarinic acid efficiently and sustainably. These advancements also open doors to its potential applications in functional food development and its technological modification to enhance bioavailability, suggesting similar possibilities for Rac-(2s,3ar)-3a-methylhexahydropyrrolo[1,2-b]isothiazole-2-carboxylic acid 1,1-dioxide (Marchev et al., 2021).

2. Biological Activity

The compound's similarity to natural carboxylic acids, which are known for their biological activities, implies its potential in various therapeutic applications. Structurally related compounds like rosmarinic acid and others have been shown to possess significant antioxidant, antimicrobial, and cytotoxic activities. The relationship between the structure and bioactivity of these compounds has been extensively studied, revealing insights into their potential applications in health and disease management. This highlights the importance of structural differences in determining the efficacy of these compounds in different biological activities (Godlewska-Żyłkiewicz et al., 2020).

3. Biotechnological Production and Bioavailability

Advancements in the biotechnological production of compounds structurally related to Rac-(2s,3ar)-3a-methylhexahydropyrrolo[1,2-b]isothiazole-2-carboxylic acid 1,1-dioxide, such as rosmarinic acid, highlight the potential for large-scale application and the importance of bioavailability in their usage. The exploration of these compounds in in vitro and in vivo studies, their role as food additives, and the need for a balanced approach between safety and efficiency underscore the significance of research in this area. The developments in improving the stability and bioavailability of these compounds are crucial for their effective application in food products and health supplements (Marchev et al., 2021).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it exhibits desirable biological effects, it could be further developed and optimized as a pharmaceutical agent.